Ruvoside

• CAS RN: 6859-20-7
• Molecular Formula: C30H46O9
• Molecular Weight: 550.68
• IUPAC Name: 3-[(3S,5R,8R,9S,10R,13R,14S,17R)-3-[(2R,3S,4R,5S,6S)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10-(hydroxymethyl)-13-methyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• InChI: InChI=1S/C30H46O9/c1-16-24(33)26(36-3)25(34)27(38-16)39-19-6-10-29(15-31)18(13-19)4-5-22-21(29)7-9-28(2)20(8-11-30(22,28)35)17-12-23(32)37-14-17/h12,16,18-22,24-27,31,33-35H,4-11,13-15H2,1-3H3/t16-,18+,19-,20+,21-,22+,24-,25-,26+,27-,28+,29+,30-/m0/s1
• InChI Key: RUXOGPGQKCWGOH-HBUONDEYSA-N
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CCC5C6=CC(=O)OC6)O)C)CO)O)OC)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Ruvoside; Ruvosid; Thevefolin; Theveneriin

Description

Ruvoside is a digitaloid from Thevetia neriifolia Juss that acts as a cardioactive glycoside.

Scientific Research Applications

Medicinal Plant Research and Modern Drug Development

Medicinal Plant of Ayurveda and their Prospect in Modern Drug Research The study explores the medicinal plants of Ayurveda and their relevance in modern drug research. Specifically, it discusses Thevetia Peruviana and compounds like Thevetia A, Thevetia B, peruvoside, nerrifolin, thevetoxin, and this compound. The identification of modern drug research compounds such as Digitoxigenin and Cannogenin from Thevetia Peruviana is a key focus of this research (Chate, Tole, & Patil, 2016).

Bioflavonoid Research and Health Benefits

The Pharmacological Potential of Rutin Rutin, also known as vitamin P or rutoside, is a flavonoid with a wide range of pharmacological properties. Found in tea leaves, apples, and several other sources, rutin has been investigated for its nutraceutical effects. The review delves into the current information and health-promoting effects of rutin, covering safety pharmacology issues and Structure-Activity Relationship (SAR) details (Ganeshpurkar & Saluja, 2016).

Scientific Data Management

Rucio Scientific Data Management

Rucio is an open-source software framework designed for the organization, management, and access of data at scale across distributed data centers. Originally developed for the high-energy physics experiment ATLAS, Rucio supports a variety of scientific communities. The paper provides insights into Rucio's fundamental concepts, architecture, and operational experiences (Barisits et al., 2019).

Ruthenium Complexes in Anticancer Research

Molecular and Cellular Characterization of the Biological Effects of Ruthenium(II) Complexes This study presents the synthesis and detailed characterization of novel inert Ru(II) complexes with potential anticancer properties. The focus is on understanding the antiproliferative activity and the specific targeting of mitochondria in cancer cells, offering insights into the potential application of these complexes in anticancer research (Pierroz et al., 2012).

The Development of Ruthenium(ii) Polypyridyl Complexes and Conjugates for In Vitro Cellular and In Vivo Applications The review highlights the evolution and applications of Ruthenium(ii) [Ru(ii)] polypyridyl complexes in biological systems. It focuses on the developments of these complexes as imaging agents, therapeutics, and theranostics, showcasing their versatility and potential in various biomedical applications (Poynton et al., 2017).

Electrochemiluminescence in Bioanalysis

Electrochemiluminescence of tris(2,2'-bipyridyl)ruthenium and its Applications in Bioanalysis The paper discusses the application of Electrochemiluminescence (ECL) of tris(2,2'-bipyridyl)ruthenium(II) in bio-related applications. It covers the synthesis of ECL-active materials, mechanistic studies, and its broad applications in constructing effective bioassays, including DNA, immunoassay, and functional nucleic acid sensors (Wei & Wang, 2011).